Cas no 1956310-16-9 (Tert-Butyl 3-(piperidin-3-yl)indoline-1-carboxylate oxalate)

• Product Name: Tert-Butyl 3-(piperidin-3-yl)indoline-1-carboxylate oxalate
• CAS No: 1956310-16-9
• MF: C₂₀H₂₈N₂O₆
• MW: 392.446125984192
• CID: 5059752
• Update Time: 2025-05-25

Tert-Butyl 3-(piperidin-3-yl)indoline-1-carboxylate oxalate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(piperidin-3-yl)indoline-1-carboxylate oxalate
• Tert-Butyl 3-(piperidin-3-yl)indoline-1-carboxylate oxalate

• Inchi： 1S/C18H26N2O2.C2H2O4/c1-18(2,3)22-17(21)20-12-15(13-7-6-10-19-11-13)14-8-4-5-9-16(14)20;3-1(4)2(5)6/h4-5,8-9,13,15,19H,6-7,10-12H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： IAYQPSKSGKHCFR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2C=CC=CC=2C(C1)C1CNCCC1)=O.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 476
• Topological Polar Surface Area: 116

Additional information on Tert-Butyl 3-(piperidin-3-yl)indoline-1-carboxylate oxalate

Tert-Butyl 3-(piperidin-3-yl)indoline-1-carboxylate Oxalate: A Comprehensive Overview

Tert-butyl 3-(piperidin-3-yl)indoline-1-carboxylate oxalate, identified by the CAS number 1956310-16-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines an indoline moiety with a piperidine ring and a tert-butyl group, all of which contribute to its diverse chemical properties. The oxalate salt form further enhances its stability and solubility, making it a valuable compound in research and development.

The indoline core of this compound is a fundamental structural element in many bioactive molecules, including those with anti-inflammatory, antioxidant, and anticancer properties. Recent studies have highlighted the importance of indoline derivatives in drug discovery, particularly in the development of novel therapeutic agents targeting chronic diseases. The presence of the piperidine ring introduces additional flexibility and hydrogen bonding capabilities, which are crucial for enhancing the compound's bioavailability and interaction with biological targets.

One of the most notable aspects of tert-butyl 3-(piperidin-3-yl)indoline-1-carboxylate oxalate is its potential in medicinal chemistry. Researchers have explored its role as a precursor for synthesizing more complex molecules with enhanced pharmacological activities. For instance, the tert-butyl group can be readily modified to introduce functional groups that improve the compound's selectivity and efficacy. This versatility makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening.

Recent advancements in synthetic methodologies have also expanded the accessibility of this compound. Modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have enabled chemists to synthesize tert-butyl 3-(piperidin-3-yl)indoline-1-carboxylate oxalate with greater efficiency and precision. These methods not only reduce production costs but also minimize environmental impact, aligning with current green chemistry principles.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a chiral auxiliary has been exploited in asymmetric synthesis, where it facilitates the formation of enantiomerically enriched products. Additionally, its role as an intermediate in the synthesis of bioactive molecules has been well-documented, particularly in the context of developing new antibiotics and antiviral agents.

The pharmacological profile of tert-butyl 3-(piperidin-3-yl)indoline-1-carboxylate oxalate is another area of active research. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest potential applications in the treatment of Alzheimer's disease and related conditions.

Beyond its medicinal applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and photovoltaic devices. Recent research has focused on optimizing its electronic characteristics through structural modifications, paving the way for innovative applications in next-generation technologies.

In conclusion, tert-butyl 3-(piperidin-3-yl)indoline-1-carboxylate oxalate, CAS No. 1956310-16-9, represents a versatile and multifaceted compound with significant potential across diverse fields. Its structural features, combined with advancements in synthetic methodologies and pharmacological research, position it as a key player in future innovations. As ongoing studies continue to uncover new applications and properties, this compound is poised to make meaningful contributions to both academic research and industrial development.